Cas no 828923-09-7 (2-Furancarboxaldehyde, 5-(1-hydroxy-2-oxo-2-phenylethyl)-)

2-Furancarboxaldehyde, 5-(1-hydroxy-2-oxo-2-phenylethyl)- structure
828923-09-7 structure
Product Name:2-Furancarboxaldehyde, 5-(1-hydroxy-2-oxo-2-phenylethyl)-
CAS No:828923-09-7
MF:C13H10O4
MW:230.216104030609
CID:680735
PubChem ID:12143768
Update Time:2025-04-19

2-Furancarboxaldehyde, 5-(1-hydroxy-2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 5-(1-hydroxy-2-oxo-2-phenylethyl)-
    • 5-(1-hydroxy-2-oxo-2-phenylethyl)furan-2-carbaldehyde
    • DTXSID10478498
    • 828923-09-7
    • Inchi: 1S/C13H10O4/c14-8-10-6-7-11(17-10)13(16)12(15)9-4-2-1-3-5-9/h1-8,13,16H
    • InChI Key: WFQRSNNMBFRRQY-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC=C1C(C(C1C=CC=CC=1)=O)O

Computed Properties

  • Exact Mass: 230.05790880g/mol
  • Monoisotopic Mass: 230.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.5Ų
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